Cas no 1058234-77-7 (4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide)

• Product Name: 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide
• CAS No: 1058234-77-7
• MF: C₁₉H₂₀FN₇O
• MW: 381.406805992126
• CID: 5820130
• PubChem ID: 25854737
• Update Time: 2025-06-15

4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-N-(3-fluorophenyl)-
• 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide
• F5123-0771
• 1058234-77-7
• AKOS024499225
• 4-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-fluorophenyl)piperazine-1-carboxamide

• Inchi： 1S/C19H20FN7O/c20-14-2-1-3-15(12-14)21-19(28)26-10-8-25(9-11-26)17-7-6-16-22-23-18(13-4-5-13)27(16)24-17/h1-3,6-7,12-13H,4-5,8-11H2,(H,21,28)
• InChI Key： JTZIWIAEOPHULX-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(F)=C2)=O)CCN(C2=NN3C(C4CC4)=NN=C3C=C2)CC1

Computed Properties

• Exact Mass: 381.17133645g/mol
• Monoisotopic Mass: 381.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.7Ų

Additional information on 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide

Comprehensive Analysis of 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide (CAS 1058234-77-7): Structure, Applications, and Research Insights

The compound 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide (CAS 1058234-77-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyridazine core linked to a fluorophenyl-piperazine moiety, makes it a promising candidate for targeted drug discovery. Researchers are particularly interested in its potential interactions with central nervous system (CNS) receptors and enzyme inhibition properties.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's cyclopropyl-triazolo scaffold aligns with the growing focus on kinase inhibitors and GPCR-targeted drugs, which dominate trending searches in AI-driven drug design platforms. Its fluorophenyl group further enhances bioavailability, a key concern addressed in modern ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

The CAS 1058234-77-7 identifier is frequently queried in chemical databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) workflows. Computational studies suggest its potential as a allosteric modulator, a hot topic in neurodegenerative disease research. Notably, its piperazine-carboxamide segment mirrors structural motifs found in FDA-approved antidepressants and antipsychotics, sparking cross-disciplinary interest.

From a synthetic chemistry perspective, the compound’s [1,2,4]triazolo[4,3-b]pyridazine ring system presents intriguing challenges for green chemistry optimization—a trending search term among sustainable pharmaceutical manufacturing advocates. Patent analyses reveal its inclusion in IP-protected combinatorial libraries, highlighting its commercial viability. Researchers also explore its structure-activity relationships (SAR) to refine selective binding profiles.

In conclusion, 4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-(3-fluorophenyl)piperazine-1-carboxamide exemplifies the convergence of medicinal chemistry and computational biology. Its multifaceted applications—from CNS drug development to enzyme-targeted therapies—position it as a compound of enduring scientific and industrial value.